Cas no 40216-83-9 (H-Hyp-OMe hydrochloride)

• Product Name: H-Hyp-OMe hydrochloride
• CAS No: 40216-83-9
• MF: C₆H₁₂ClNO₃
• MW: 181.617381095886
• MDL: MFCD00080855
• CID: 55183
• PubChem ID: 24858502
• Update Time: 2025-10-30

H-Hyp-OMe hydrochloride Chemical and Physical Properties

Names and Identifiers

• (2S,4R)-Methyl 4-hydroxypyrrolidine-2-carboxylate hydrochloride
• trans-4-Hydroxy-L-proline methyl ester
• 4-HYDROXY-L-PROLINE METHYL ESTER HCl
• H-HYP-OME HCL
• H-L-HYP-OME HCL
• HYDROXYPROLINE-OME HCL
• L-4-HYDROXYPROLINE METHYL ESTER HYDROCHLORIDE
• L-4-HYDROXYPROLINE METHYL ESTER HYDROCHLORIDE SALT
• L-4-TRANS-HYDROXYPROLINE METHYL ESTER HYDROCHLORIDE
• L-4-TRANS-HYDROXYPROLINE METHYL ESTER HYDROCHLORIDE SALT
• L-TRANS-4-HYDROXYPROLINE METHYL ESTER HYDROCHLORIDE SALT
• Methyl (2S,4R)-4-hydroxypyrrolidine-2-carboxylate hydrochloride
• trans-4-Hydroxy-L-proline Methyl Ester Hydrochloride
• H-Hyp-OMe·HCl
• Hydroxyproline methyl ester hydrochloride
• (2S,4R)-2-CARBOMETHOXY-4-HYDROXYPYRROLIDINE HYDROCHLORIDE
• H-Hyp-Ome.HCL
• H-O-Hyp-OMe·HCl
• L-4-Hydroxyproline methyl ester
• Trans-4-Hydroxy-L-Proline Methyl Ester, Hydrochloride Salt
• (2S,4R)-2-methoxycarbonyl-4-hydroxypyrrolidine hydrochloride
• (2S,4R)-4-hydroxy-2-methoxycarbonylpyrrolidine hydrochloride
• (2S,4R)-4-hydroxy-L-proline methyl ester
• (2S,4R)-4-Hydroxy-pyrrolidine-2-car
• Hyp-Ome HCL
• L-HYDROXYPROLINE METHYL ESTER HCL
• methyl (2S,4R)-4-hydroxy-2-pyrrolidinecarboxylate hydrochloride
• Methyl L-Hydroxyprolinate Hydrochloride
• (2S,4R)-4-Hydroxypyrrolidine-2-carboxylic Acid Methyl Ester Hydrochloride
• L-Proline,4-hydroxy-, methyl ester, hydrochloride, (4R)- (9CI)
• L-Proline, 4-hydroxy-, methylester, hydrochloride, trans-
• Proline, 4-hydroxy-, methyl ester, hydrochloride(7CI)
• (2S,4R)-4-Hydroxy-pyrrolidine-2-carboxylic acid methyl esterhydrochloride
• (4R)-4-Hydroxy-L-proline methyl ester hydrochloride
• 4-Hydroxy-L-proline methylester hydrochloride
• 4-Hydroxyproline methyl ester hydrochloride
• 4-trans-Hydroxy-L-proline methyl ester hydrochloride
• L-Hydroxyproline methyl ester hydrochloride
• Methyl trans-4-hydroxy-L-prolinatehydrochloride
• Hydroxyproline methylester hydrochloride
• Methyl(2S,4R)-4-hydroxy-2-pyrrolidinecarboxylate hydrochloride
• MethylL-hydroxyprolinate hydrochloride
• H-Hyp-OMe hydrochloride
• 1001333-91-0
• H-Hyp-OMe-HCl
• A7333
• 336192-08-6
• J-300156
• 4(R)-hydroxypyrrolidine-2(S)-carboxylic acid methyl ester hydrochloride
• AKOS015924093
• (4R)-4-Hydroxy-L-proline methyl ester HCl
• L-hydroxyproline methylester-hydrochloride
• methyl (2S,4R)-4-hydroxypyrrolidine-2-carboxylate;hydrochloride
• EN300-72831
• L-hydroxyproline rnethylester hydrochloride
• DTXSID50932327
• methyl (4R)-4-hydroxy-L-prolinate hydrochloride
• trans-4-hydroxy-l-proline methylester hydrochloride salt
• PS-8529
• Hyp-OMe. HCl
• L-Proline, 4-hydroxy-, methyl ester, hydrochloride, (4R)-
• AM20100071
• (2S,4R)-methyl4-hydroxypyrrolidine-2-carboxylatehydrochloride
• L-4-Hydroxyproline methyl ester hydrochloride, >=98.0% (TLC)
• 40216-83-9
• (2S,4R)-4-hydroxy-pyrrolidine-2-carboxylic acid methyl ester HCl
• (2S, 4R)-4-Hydroxy-pyrrolidine-2-carboxylic acid methyl ester hydrochloride
• Methyl 4-hydroxyprolinatato--hydrogen chlorido (1/1)
• L-hydroxyproline methylester hydrochloride
• H-Hyp-OMe (hydrochloride)
• KLGSHNXEUZOKHH-JBUOLDKXSA-N
• CS-M0623
• trans-4-Hydroxy-L-proline, methyl ester, hydrochloride
• (2S,4R)-4-hydroxyproline methyl ester hydrochloride
• HY-76043
• Methyl trans-4-Hydroxypyrrolidine-2-carboxylate Hydrochloride
• (2S,4R)-methyl 4-hydroxypyrrolidine-2-carboxylate HCl salt
• Q-101694
• methyl (2s,4r)-4-hydroxypyrrolidine-2-carboxylate hydrochloride salt
• trans-4-hydroxyproline methyl ester hydrochloride
• trans-L-Hydroxyproline methyl ester hydrochloride
• MFCD00080855
• (2S,4R)-methyl 4-hydroxypyrrolidine-2-carboxylate-HCl salt
• SCHEMBL133898
• L-hydroxyproline methylester.hydrochloride
• (2S,4R)-Methyl 4-hydroxypyrrolidine-2-carboxylate HCl
• CHEMBL552640
• (2S,4R)-4-Hydroxy-pyrrolidine-2-carboxylic acid methyl ester hydrochloride
• (2S,4R)-methyl 4-hydroxypyrrolidine-2-carboxylate, hydrochloride
• AC-4514
• AKOS000278437
• Rel-methyl (2S,4R)-4-hydroxypyrrolidine-2-carboxylate hydrochloride

• MDL： MFCD00080855
• Inchi： 1S/C6H11NO3.ClH/c1-10-6(9)5-2-4(8)3-7-5;/h4-5,7-8H,2-3H2,1H3;1H/t4-,5+;/m1./s1
• InChI Key： KLGSHNXEUZOKHH-JBUOLDKXSA-N
• SMILES： Cl.O[C@H]1CN[C@H](C(=O)OC)C1
• BRN： 4716932

Computed Properties

• Exact Mass: 145.07400
• Monoisotopic Mass: 181.051
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 137
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: Not determined
• Topological Polar Surface Area: 58.6

Experimental Properties

• Color/Form: White to Yellow Solid
• Melting Point: 152-164°C
• Boiling Point: No data available
• Flash Point: 103.3℃
• PSA: 58.56000
• LogP: -0.78900
• Specific Rotation: -24° to -31° (c=2, H2O)
• Solubility: Not determined
• Vapor Pressure: No data available

H-Hyp-OMe hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： 24/25
• Hazardous Material Identification：
• Storage Condition：0-10°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on H-Hyp-OMe hydrochloride

H-Hyp-OMe Hydrochloride (CAS No. 40216-83-9): A Novel Compound with Promising Applications in Biomedical Research

H-Hyp-OMe Hydrochloride, also known as 4-hydroxy-3-methoxy-2-aminopropan-1-ol hydrochloride, is a derivative of hypotaurine with unique chemical properties and potential therapeutic applications. This compound, identified by its CAS No. 40216-83-9, has garnered significant attention in the field of biomedical research due to its structural similarity to taurine and its potential role in modulating neurotransmitter systems. Recent studies have highlighted its involvement in antioxidant mechanisms, neuroprotection, and metabolic regulation, making it a subject of interest for both academic and industrial researchers.

H-Hyp-OMe Hydrochloride is a hydrochloride salt of 4-hydroxy-3-methoxy-2-aminopropan-1-ol, a compound characterized by its amino group, hydroxyl group, and methoxy group. The presence of these functional groups contributes to its solubility in aqueous solutions and its ability to interact with various biological targets. Its molecular structure, which includes a secondary amine and hydroxyl substituents, suggests potential interactions with ion channels, receptors, and enzymes involved in cellular signaling pathways.

Recent advancements in drug discovery have emphasized the importance of structure-activity relationship (SAR) studies to optimize the efficacy and safety of compounds like H-Hyp-OMe Hydrochloride. A 2023 study published in Journal of Medicinal Chemistry demonstrated that H-Hyp-OMe Hydrochloride exhibits enhanced antioxidant activity compared to its parent compound, hypotaurine, due to its ability to scavenge reactive oxygen species (ROS) and modulate mitochondrial function. This finding has sparked interest in its potential therapeutic applications for neurodegenerative diseases such as Alzheimer's disease and parkinsonism.

Another notable area of research is the role of H-Hyp-OMe Hydrochloride in metabolic disorders. A 2024 study in Frontiers in Pharmacology reported that this compound can enhance glucose uptake in insulin-resistant cells by activating AMP-activated protein kinase (AMPK) pathways. This mechanism suggests its potential as an adjunct therapy for type 2 diabetes and other metabolic conditions. The compound's ability to modulate energy metabolism has also been linked to its potential role in weight management and lipid homeostasis.

From a synthetic chemistry perspective, the preparation of H-Hyp-OMe Hydrochloride involves several key steps, including the functionalization of taurine derivatives and the introduction of methoxy groups through electrophilic substitution reactions. A 2023 publication in Organic & Biomolecular Chemistry described an efficient method for synthesizing this compound using green chemistry principles, which is critical for its large-scale production and application in pharmaceutical development.

Despite its promising properties, the pharmacokinetic profile of H-Hyp-OMe Hydrochloride remains an area of active investigation. Researchers are exploring its absorption, distribution, metabolism, and excretion (ADME) characteristics to determine its suitability for clinical trials. A 2024 study in Drug Metabolism and Disposition indicated that the compound exhibits good bioavailability when administered orally, which is a significant advantage for its potential use as a therapeutic agent.

Furthermore, the toxicological profile of H-Hyp-OMe Hydrochloride is being evaluated to ensure its safety for human use. Preliminary studies suggest that it has a low acute toxicity profile and does not induce significant cytotoxicity in vitro. However, long-term studies are needed to fully understand its chronic toxicity and genotoxicity potential.

In conclusion, H-Hyp-OMe Hydrochloride represents a promising compound with potential applications in neuroscience, metabolic research, and pharmaceutical science. Its unique chemical structure and biological activity make it a valuable subject for further investigation, particularly in the context of drug development and biomedical innovation. As research in this area continues to advance, the compound may play a significant role in addressing some of the most pressing challenges in modern medicine.